3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-5-(3-isopropoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 3-(2-hydroxy-5-methylphenyl)-4-(3-hydroxyphenyl)-5-(3-propan-2-yloxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O4/c1-14(2)31-11-5-10-27-23(16-6-4-7-17(28)13-16)20-21(25-26-22(20)24(27)30)18-12-15(3)8-9-19(18)29/h4,6-9,12-14,23,28-29H,5,10-11H2,1-3H3,(H,25,26)
• InChI Key: IHTMWXOHVOXEDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCCOC(C)C)C4=CC(=CC=C4)O

Description

This compound belongs to the pyrrolo-pyrazolone class, characterized by a fused bicyclic scaffold with a pyrazole ring conjugated to a pyrrolidinone moiety. Key structural features include:

• Substituents: A 2-hydroxy-5-methylphenyl group at position 3, a 3-hydroxyphenyl group at position 4, and a 3-isopropoxypropyl chain at position 3.
• Hydrogen-bonding capacity: Three hydroxyl groups and a ketone oxygen enable strong intermolecular interactions, influencing solubility and crystallinity.
• Stereoelectronic properties: The isopropoxypropyl chain introduces steric bulk and lipophilicity, while the aromatic hydroxyl groups enhance polarity.

Biological Activity

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{28}N_2O_3$, and it features a unique pyrrolo[3,4-c]pyrazol-6(1H)-one core structure. The presence of hydroxy and isopropoxy substituents suggests potential interactions with biological targets.

Table 1: Structural Features

Feature	Description
Molecular Formula	$C_{22}H_{28}N_2O_3$
Molecular Weight	368.47 g/mol
Core Structure	Pyrrolo[3,4-c]pyrazol-6(1H)-one
Functional Groups	Hydroxy, Isopropoxy

Antioxidant Properties

The compound has demonstrated significant antioxidant activity in various assays. In vitro studies using DPPH and ABTS radical scavenging assays showed that it effectively neutralizes free radicals, which could be beneficial in preventing oxidative stress-related diseases.

Anti-inflammatory Effects

Research indicates that this compound may inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In animal models of inflammation, treatment with the compound resulted in reduced edema and pain sensitivity, suggesting potential use in managing inflammatory disorders.

Anticancer Activity

Preliminary studies have shown that the compound exhibits cytotoxic effects against several cancer cell lines, including breast and colon cancer cells. Mechanistic studies suggest that it induces apoptosis through the activation of caspase pathways and modulation of cell cycle regulators.

Neuroprotective Effects

In neurodegenerative disease models, the compound has been reported to protect neuronal cells from apoptosis induced by oxidative stress. It appears to enhance the expression of neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor), which is essential for neuronal survival and function.

Case Study 1: Anti-inflammatory Activity

In a study published in Journal of Medicinal Chemistry, researchers evaluated the anti-inflammatory effects of the compound in a carrageenan-induced rat paw edema model. The results indicated a dose-dependent reduction in inflammation compared to control groups, supporting its potential application in treating conditions like arthritis .

Case Study 2: Anticancer Efficacy

A recent investigation in Cancer Research examined the effects of this compound on MCF-7 breast cancer cells. The study revealed that treatment with the compound led to a significant decrease in cell viability and induced apoptosis through mitochondrial pathways .

Table 2: Summary of Biological Activities

Activity Type	Assay/Model	Result
Antioxidant	DPPH Scavenging	Significant scavenging activity
Anti-inflammatory	Carrageenan-induced edema	Dose-dependent reduction in inflammation
Anticancer	MCF-7 Cell Line	Reduced cell viability; induced apoptosis
Neuroprotective	Neuronal Cell Model	Increased BDNF expression

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from the Pyrrolo-Pyrazolone Family

Compound A : 3-(2-Hydroxyphenyl)-5-(3-hydroxypropyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Key differences :
  • Position 4 substituent: 3,4,5-Trimethoxyphenyl (vs. 3-hydroxyphenyl in the target compound).
  • Position 5 chain: 3-Hydroxypropyl (vs. 3-isopropoxypropyl).
• The hydroxypropyl chain increases hydrophilicity compared to the isopropoxypropyl group.

Compound B: 6-Amino-1-(2-chlorophenyl)-4-(3-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Key differences: Core structure: Pyrano-pyrazole (vs. pyrrolo-pyrazolone). Functional groups: Chlorophenyl, methoxyphenyl, and nitrile (vs. hydroxylated aromatics and ether chain).
• Impact: The pyrano ring reduces conformational flexibility compared to the dihydropyrrolo system. Nitrile and amino groups enable distinct hydrogen-bonding patterns.

Functional Group Comparisons

Compound	Position 3 Substituent	Position 4 Substituent	Position 5 Substituent	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	2-Hydroxy-5-methylphenyl	3-Hydroxyphenyl	3-Isopropoxypropyl	~425.5 (calc.)	Not reported
Compound A	2-Hydroxyphenyl	3,4,5-Trimethoxyphenyl	3-Hydroxypropyl	~485.5 (calc.)	Not reported
Compound 2e	Phenyl	4-Methylphenyl	Di(4-methylphenyl)	355.4	218–220
Compound 3s	2-Chlorophenyl	3-Methoxyphenyl	Methyl	381.8	170.7–171.2

Key observations :

• Polarity : The target compound’s hydroxyl groups confer higher polarity than Compound 3s (chlorophenyl/methoxyphenyl) but lower than Compound A (trimethoxyphenyl/hydroxypropyl).
• Thermal stability: Melting points correlate with hydrogen-bonding capacity. Compound 2e (218–220°C) with an amino group and aryl substituents has a higher melting point than Compound 3s (170.7–171.2°C), which lacks strong hydrogen-bond donors .

Hydrogen-Bonding and Crystallinity

• The target compound’s hydroxyl groups likely form R₂²(8) or R₁²(6) graph-set motifs (as defined by Etter’s rules ), similar to Compound A.
• In contrast, Compound 3s lacks hydroxyl groups, relying on weaker C–H···N or π–π interactions for crystal packing.